methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(4-fluorobenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C14H16FNO3/c1-19-14(18)11-6-8-16(9-7-11)13(17)10-2-4-12(15)5-3-10/h2-5,11H,6-9H2,1H3
• InChI Key: CEVSEIUQWRRACX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H16FNO3
• Molecular Weight: 265.28 g/mol

Description

Methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate, also known as MPFC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxylates and is synthesized through a multi-step process involving various reagents and solvents.

Mechanism of Action

The exact mechanism of action of methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act on the GABAergic system in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating anxiety and mood. This compound is thought to enhance GABAergic neurotransmission, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase GABA levels in the brain, reduce glutamate levels, and increase the expression of neurotrophic factors such as BDNF. Additionally, this compound has been shown to have anti-inflammatory effects and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate has several advantages for lab experiments, including its high potency and selectivity for the GABAergic system. However, its limited solubility in aqueous solutions can make it challenging to work with in certain experiments. Additionally, the multi-step synthesis process and relatively low yield can make it expensive and time-consuming to produce.

Future Directions

There are several potential future directions for research on methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, the development of more efficient synthesis methods could make this compound more accessible for research and potential therapeutic applications.
Conclusion
This compound is a promising compound with potential therapeutic applications in the field of neuroscience. Its anxiolytic and antidepressant effects, as well as its potential as a cognitive enhancer, make it a promising candidate for further research. While there are challenges associated with its synthesis and solubility, continued research could lead to new insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate involves a multi-step process that begins with the reaction of 4-fluorobenzoyl chloride with piperidine to form 1-(4-fluorobenzoyl)-4-piperidone. This intermediate is then reacted with methyl chloroformate to yield this compound. The synthesis process requires the use of various reagents and solvents, including triethylamine, dichloromethane, and diethyl ether. The yield of this compound is typically around 60-70% and can be purified through recrystallization.

Scientific Research Applications

Methyl 1-(4-fluorobenzoyl)-4-piperidinecarboxylate has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of anxiety and depression. Additionally, this compound has been studied for its potential as a cognitive enhancer, with some studies showing improved memory and learning in animal models.